Cas no 221054-70-2 (Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-)

• Product name: Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
• CAS No: 221054-70-2
• MF: C₁₁H₁₃NO₄
• MW: 223.22522
• CID: 244126
• PubChem ID: 9859343

Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)- Chemical and Physical Properties

Names and Identifiers

• Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
• (+)-EHHOPD
• (5R)-5-ethyl-5-hydroxy-4,8-dihydro-1H-oxepino[3,4-c]pyridine-3,9-dione
• (5R)-5-ethyl-5-hydroxy-4, 8-dihydro-1H-oxepino[3, 4-c]pyridine-3, 9-dione
• (5r)-5-ethyl-5-hydroxy-1,3,4,5,8,9-hexahydrooxepino[3,4-c]pyridin-3,9-dione
• (5R)-5-ETHYL-5-HYDROXY-1,4,5,8-TETRAHYDROOXEPINO[3,4-C]PYRIDINE-3,9-DIONE
• DTXSID20431953
• 221054-70-2
• SCHEMBL5532480
• RVBWWMADTISCJE-LLVKDONJSA-N
• (+)-(5R)-5-Ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocycloheptene-1,7-dione

• Inchi： InChI=1S/C11H13NO4/c1-2-11(15)5-9(13)16-6-7-8(11)3-4-12-10(7)14/h3-4,15H,2,5-6H2,1H3,(H,12,14)/t11-/m1/s1
• InChI Key： RVBWWMADTISCJE-LLVKDONJSA-N
• SMILES： O=C1OCC2C(NC=CC=2[C@@](O)(CC)C1)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.6Ų